1-acetyl-4-(3,4-dichlorophenyl)piperazine

• IUPAC Name: 1-[4-(3,4-dichlorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C12H14Cl2N2O/c1-9(17)15-4-6-16(7-5-15)10-2-3-11(13)12(14)8-10/h2-3,8H,4-7H2,1H3
• InChI Key: KLWFIXURTVEQHP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H14Cl2N2O
• Molecular Weight: 273.15 g/mol

Description

1-Acetyl-4-(3,4-dichlorophenyl)piperazine, also known as 1-acetyl-4-(2,3-dichlorophenyl)piperazine or simply 1-Acetyl-4-Dichlorophenylpiperazine (ACDP), is a chemical compound that belongs to the class of piperazine derivatives. It has been studied for its potential use in scientific research, particularly in the field of pharmacology.

Mechanism of Action

The mechanism of action of 1-Acetyl-4-Dichlorophenylpiperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and an antagonist at the dopamine D2 receptor. This dual action may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that 1-Acetyl-4-Dichlorophenylpiperazine can affect various biochemical and physiological processes in the body. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential antidepressant effects. It has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the body's stress response.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Acetyl-4-Dichlorophenylpiperazine in lab experiments is its potential therapeutic effects. It has been shown to have antidepressant and anxiolytic effects in animal studies, which may make it a useful tool for studying these conditions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret study results.

Future Directions

There are several potential future directions for research on 1-Acetyl-4-Dichlorophenylpiperazine. One direction is to further investigate its potential therapeutic effects, particularly in the treatment of depression and anxiety. Another direction is to study its effects on other biochemical and physiological processes in the body, such as inflammation and immune function. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with various receptors in the brain.

Synthesis Methods

The synthesis of 1-Acetyl-4-Dichlorophenylpiperazine involves the reaction of 3,4-dichloroaniline with acetic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then treated with piperazine to obtain 1-Acetyl-4-Dichlorophenylpiperazine. This method has been described in various research articles and is considered a reliable way to synthesize the compound.

Scientific Research Applications

1-Acetyl-4-Dichlorophenylpiperazine has been used in scientific research to study its potential pharmacological effects. It has been shown to have affinity for various receptors in the brain, including the serotonin and dopamine receptors. This has led to studies on its potential use as a treatment for various neurological disorders, such as depression and anxiety.